Cas no 1016682-33-9 (6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide
• CAS No: 1016682-33-9
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• CID: 5069627
• PubChem ID: 20119243
• Update Time: 2025-11-01

6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide
• Z45546254
• CS-0249768
• AKOS000158218
• EN300-45137
• 1016682-33-9
• G56027

• Inchi： 1S/C10H15ClN2O2S/c1-4-10(2,3)13-16(14,15)8-5-6-9(11)12-7-8/h5-7,13H,4H2,1-3H3
• InChI Key： FJGHAIYJFJOTPW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC(C)(C)CC)(=O)=O

Computed Properties

• Exact Mass: 262.0542766g/mol
• Monoisotopic Mass: 262.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide

Introduction to 6-Chloro-N-(2-Methylbutan-2-yl)pyridine-3-sulfonamide (CAS No. 1016682-33-9)

6-Chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide, with the CAS number 1016682-33-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a sulfonamide functional group, making it a valuable candidate for various therapeutic applications.

The chemical structure of 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide is defined by its molecular formula, C₁₁H₁₄ClN₂O₂S, and its molecular weight of 275.75 g/mol. The presence of the chloro substituent on the pyridine ring and the sulfonamide group attached to the nitrogen atom imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile.

In recent years, 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide has also demonstrated potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide have also been investigated to assess its suitability for clinical development. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life that allows for once-daily dosing in preclinical models. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide has been explored for its use in chemical biology and drug discovery. The compound serves as a valuable tool for probing biological pathways and identifying novel targets for drug development. Its unique structure and functional groups make it an excellent starting point for structure-based drug design and optimization.

The synthesis of 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide involves several well-established chemical reactions. The process typically begins with the preparation of the corresponding pyridine sulfonic acid, which is then converted into the sulfonamide through a reaction with 2-methylbutanamine. The final step involves the introduction of the chloro substituent via an appropriate halogenation reaction. This synthetic route is scalable and can be adapted to produce large quantities of the compound for further research and development.

In conclusion, 6-chloro-N-(2-methylbutan-2-yl)pyridine-3-sulfonamide (CAS No. 1016682-33-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its anti-inflammatory properties, anticancer activity, favorable pharmacokinetic profile, and utility in chemical biology make it an exciting candidate for further investigation and development. As research in this field continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the ongoing efforts to improve human health and well-being.